Cas no 42286-46-4 (Benzoapyrene-4,5-quinone)

• Product Name: Benzoapyrene-4,5-quinone
• CAS No: 42286-46-4
• MF: C₂₀H₁₀O₂
• MW: 282.29220533371
• CID: 331854
• PubChem ID: 39171
• Update Time: 2025-04-19

Benzoapyrene-4,5-quinone Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene-4,5-dione
• 4,5-BENZO(A)PYRENEQUINONE
• 4,5-Dihydrobenzo<a>pyren-4,5-dion
• Benzo<a>pyren-4,5-dion-6-T
• pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,12,14,16,19-nonaene-10,11-dione
• HLCJPUJUJMVQRZ-UHFFFAOYSA-N
• Benzo(a)pyrene 4,5-dione
• 4-07-00-02683 (Beilstein Handbook Reference)
• Benzo(a)pyrene-4,5-quinone
• DTXSID10195118
• BENZO(A)PYRENE-4,5-DIONE
• BENZO[A]PYRENE 4,5-DIONE
• BRN 1983029
• 42286-46-4
• Benzo[a]pyrene-4,5(4H,5H)-dione
• Benzo[pqr]tetraphene-4,5-dione
• AKOS015905834
• benzo[a]pyrene-4,5-quinone
• CCRIS 2131
• Benzo(a)pyrene-4,5(4H,5H)-dione
• DTXCID20117609
• 4,5-Benzo[a]pyrenequinone; Benzo[pqr]tetraphene-4,5-dione;
• Benzoapyrene-4,5-quinone

• Inchi： 1S/C20H10O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10H
• InChI Key： HLCJPUJUJMVQRZ-UHFFFAOYSA-N
• SMILES： O=C1C(C2=CC=CC3=CC=C4C5C=CC=CC=5C=C1C4=C32)=O

Computed Properties

• Exact Mass: 282.06800
• Monoisotopic Mass: 282.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.439
• Boiling Point: 554.9°Cat760mmHg
• Flash Point: 245.3°C
• Refractive Index: 1.849
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 34.14000
• LogP: 3.89540

Benzoapyrene-4,5-quinone Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes